N-(9-oxo-9H-thioxanthen-2-yl)-3-(trifluoromethyl)benzenecarboxamide
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Overview
Description
“N-(9-oxo-9H-thioxanthen-2-yl)-3-(trifluoromethyl)benzenecarboxamide” is a chemical compound . It has been investigated as a one-component polymerizable photoinitiator .
Synthesis Analysis
The compound has been synthesized and used as a photoinitiator to initiate free radical polymerization, cationic polymerization, and hybrid polymerization photopolymerization under light-emitting diodes (LEDs) exposure .Chemical Reactions Analysis
The compound has been used to initiate free radical polymerization, cationic polymerization, and hybrid polymerization photopolymerization under light-emitting diodes (LEDs) exposure . When combined with iodonium salt (Iod), it is able to initiate deep-layer photopolymerization to obtain photo-cured IPN materials .Scientific Research Applications
Photoinitiator for Polymerization
“N-(9-oxo-9H-thioxanthen-2-yl)-3-(trifluoromethyl)benzenecarboxamide” (also known as TXAM) has been investigated as a photoinitiator to initiate free radical polymerization, cationic polymerization, and hybrid polymerization photopolymerization under light-emitting diodes (LEDs) exposure . This makes it a versatile compound in the field of polymer chemistry.
Development of Photocurable Materials
When combined with iodine salts (Iod), TXAM can initiate deep photopolymerization to obtain photocured interpenetrating polymer network (IPN) materials . This application is particularly useful in the development of new materials with specific properties.
Visible Light Photoinitiator for Free Radical Polymerization
An acrylate functionalized thioxanthone based one-component polymerizable visible light photoinitiator, 4-((methyl(9-oxo-9H-thioxanthen-2-yl)amino)methyl)phenyl acrylate (TX-PA) has been designed and synthesized . TX-PA could successfully initiate photopolymerization of 1,6-hexanedioldiacrylate (HDDA), trihydroxymethylpropyl triacrylate (TMPTA) and pentaerythritol triacrylate (PETA) under xenon light exposure .
Potential Use in Food Packaging or Biomedical Fields
The results demonstrate that TX-PA is an effective one-component polymerizable visible light photoinitiator for free radical polymerization with excellent migration stability . This property makes it a potential candidate for use in food packaging or biomedical fields.
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(9-oxothioxanthen-2-yl)-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H12F3NO2S/c22-21(23,24)13-5-3-4-12(10-13)20(27)25-14-8-9-18-16(11-14)19(26)15-6-1-2-7-17(15)28-18/h1-11H,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWZWCOUKLCEDDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(S2)C=CC(=C3)NC(=O)C4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H12F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(9-oxo-9H-thioxanthen-2-yl)-3-(trifluoromethyl)benzenecarboxamide |
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